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Compound of Interest

Compound Name: Vinyl triflate

Cat. No.: B1252156 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical reagents like Vinyl triflate are paramount. This document

provides crucial procedural guidance to ensure laboratory safety and operational efficiency.

While a specific Safety Data Sheet (SDS) for Vinyl triflate (CAS 53547-61-8) is not readily

available in public databases, the following information is compiled from data on structurally

similar compounds, including other triflates and vinyl derivatives, to provide a comprehensive

safety and handling protocol.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Vinyl triflate. It

is important to note that specific occupational exposure limits for Vinyl triflate have not been

established. Therefore, it is crucial to handle this compound with stringent safety measures to

minimize any potential exposure.
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Property Value Source

Molecular Formula C₃H₃F₃O₃S [PubChem][1]

Molecular Weight 176.12 g/mol [PubChem][1]

CAS Number 53547-61-8 [Benchchem][2]

Appearance Not specified; likely a liquid
Inferred from related

compounds

Occupational Exposure Limits Not established

Operational Plan: Handling Vinyl Triflate
Given the reactive nature of the triflate group and the potential hazards associated with vinyl

compounds, a stringent operational plan is necessary.[3] Triflates are known to be sensitive to

water and can decompose to release strong acids.[3]

Pre-Operational Checks
Engineering Controls: Ensure a certified chemical fume hood with adequate ventilation is

fully operational. All handling of Vinyl triflate must be conducted within the fume hood.[3]

Personal Protective Equipment (PPE) Inspection: Before entering the designated handling

area, inspect all PPE for integrity. A comprehensive list of required PPE is provided in the

table below.

Emergency Equipment: Confirm that a safety shower, eyewash station, and a spill kit

containing appropriate absorbent materials (e.g., vermiculite, sand) are readily accessible

and unobstructed.[3]

Review of Procedures: All personnel involved must review and understand this handling

protocol and the location of relevant safety equipment.

Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause severe

eye irritation or burns.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Protects skin from direct

contact, which may cause

burns or irritation.[3]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Use in a well-ventilated area is

crucial. If engineering controls

are insufficient, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Minimizes the risk of inhaling

potentially harmful vapors.[3]

Step-by-Step Handling Protocol
Preparation:

Don all required PPE before entering the laboratory.

Set up all necessary apparatus within the chemical fume hood.

Ensure all glassware is dry and free of contaminants.

Dispensing Vinyl Triflate:

Work within the sash of the chemical fume hood.

Use a syringe or cannula for transferring the liquid to minimize exposure to air and

moisture.
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Handle the compound away from heat, sparks, and open flames.[4]

During the Reaction:

Keep the reaction vessel closed to the extent possible.

Continuously monitor the reaction for any signs of unexpected changes.

Post-Handling:

Upon completion of the work, decontaminate all surfaces and equipment that may have

come into contact with Vinyl triflate.

Remove PPE in the designated area, avoiding cross-contamination.

Wash hands and forearms thoroughly with soap and water.

Disposal Plan for Vinyl Triflate Waste
Proper disposal of Vinyl triflate and any contaminated materials is critical to prevent

environmental contamination and ensure safety. All waste must be handled in accordance with

local, state, and federal regulations.[5]

Waste Segregation and Collection
Liquid Waste: Collect all unused Vinyl triflate and solutions containing it in a dedicated,

clearly labeled, and sealed hazardous waste container. The container should be made of a

compatible material.

Solid Waste: Any solid materials contaminated with Vinyl triflate, such as gloves, absorbent

pads, and disposable labware, must be collected in a separate, sealed, and clearly labeled

hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Vinyl triflate," and any other required hazard warnings.

Neutralization of Reactive Waste (for trained personnel
only)
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For small quantities of residual Vinyl triflate, a neutralization procedure can be performed by

trained personnel in a controlled laboratory setting. This involves the slow quenching of the

triflate to mitigate its reactivity before final disposal.[6]

Experimental Protocol for Neutralization:

Dilution: In a chemical fume hood, dilute the Vinyl triflate waste with a dry, inert solvent

(e.g., toluene) in a flask equipped for stirring and inert atmosphere.

Quenching: Slowly add a quenching agent, such as isopropanol, to the diluted solution while

maintaining a low temperature with an ice bath.

Neutralization: After the initial quenching, slowly add a weak base, such as a saturated

sodium bicarbonate solution, to neutralize the acidic byproducts.

Final Disposal: The neutralized mixture should be collected in a labeled hazardous waste

container for disposal through your institution's environmental health and safety (EHS) office.

[6]

Final Disposal
All containers of Vinyl triflate waste (both liquid and solid) must be disposed of through your

institution's designated hazardous waste management program.

Do not dispose of Vinyl triflate down the drain or in regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[3][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[7][8]

Spill

Evacuate the immediate area. For small spills,

use an inert absorbent material to contain the

spill. For large spills, or if you are unsure,

contact your institution's EHS for assistance.[9]

Workflow Diagrams
The following diagrams illustrate the logical workflows for handling and disposing of Vinyl
triflate.
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Vinyl Triflate Handling Workflow

Pre-Operational Checks

Don PPE

Handle in Fume Hood

Post-Handling Decontamination

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Vinyl triflate.
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Vinyl Triflate Disposal Workflow

Segregate Waste

Label Waste Container

Store in Designated Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: A step-by-step workflow for the proper disposal of Vinyl triflate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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